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Compound of Interest

Compound Name: 1,2-Butadiene, 1,4-dibromo-

Cat. No.: B15481738

Synthesis Protocol for 1,4-Dibromo-2-butene
Abstract

This document provides a detailed synthesis protocol for trans-1,4-dibromo-2-butene. Due to
the limited availability of established synthesis protocols for 1,4-dibromo-1,2-butadiene, this
guide focuses on a common and well-documented related isomer. The described method
involves the bromination of 1,3-butadiene and subsequent purification. This protocol is intended
for researchers, scientists, and professionals in drug development and organic synthesis.

Introduction

1,4-Dibromo-2-butene is a valuable bifunctional molecule utilized as a precursor in various
organic syntheses. Its utility is prominent in the construction of larger molecular frameworks
and in the synthesis of pharmaceutical intermediates. The protocol outlined below describes a
common laboratory-scale synthesis of trans-1,4-dibromo-2-butene from 1,3-butadiene.

Reaction Scheme
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1,3-Butadiene

+ — Brz — — —p trans-1,4-Dibromo-2-butene

Reaction

Dissolve 1,3-butadiene in Dichloromethane

:

Cool solution to -10°C to 10°C

:

Slowly add Bromine at -5°C to -15°C

l

Stir for 5 hours

Work-up & |Purification

Atmospheric distillation to remove solvent

:

Vacuum distillation of crude solid

l

Recrystallization from anhydrous ethanol

l

Filter and dry the final product
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[https://www.benchchem.com/product/b15481738#synthesis-protocol-for-1-2-butadiene-1-4-
dibromo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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